![molecular formula C13H18N4O3S2 B2573948 N,N-dimethyl-3-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)piperidine-1-sulfonamide CAS No. 1797396-40-7](/img/structure/B2573948.png)
N,N-dimethyl-3-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)piperidine-1-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N,N-dimethyl-3-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)piperidine-1-sulfonamide is a chemical compound that has gained significant attention in the scientific community due to its potential use as a therapeutic agent.
Scientific Research Applications
Synthesis and Biological Activity Evaluation
Synthesis and Spectral Analysis
A study by Khalid et al. (2016) discussed the synthesis of a new series of 5-substituted 1,3,4-oxadiazole-2-yl-4-(piperidin-1-ylsulfonyl)benzylsulfides, incorporating the sulfonamide moiety into compounds with potential biological activities. These compounds were synthesized through a multi-step process, starting from various organic acids converted into esters, hydrazides, and subsequently to 1,3,4-oxadiazole-2-thiols. The final target compounds were prepared by reacting these thiols with 1-(4-(bromomethyl)phenyl sulfonyl)piperidine. Spectroscopic techniques elucidated the structures, and the synthesized compounds were screened for butyrylcholinesterase (BChE) enzyme inhibition, demonstrating their potential biological relevance. Molecular docking studies further assessed the ligand-BChE binding affinities and ligand orientation within the active sites of human BChE protein, indicating the importance of specific amino acid residues for ligand stabilization (Khalid et al., 2016).
Antiproliferative Agents
Bashandy et al. (2014) explored the synthesis of novel derivatives bearing a N,N-dimethylbenzenesulfonamide moiety for their potential as antiproliferative agents. This study synthesized a series of pyridine, thiophene, thiazole, chromene, and benzochromene derivatives. The compounds exhibited significant in vitro antiproliferative activity against the human breast cancer cell line MCF-7, with some derivatives outperforming the reference drug, doxorubicin, in terms of IC50 values. The study also conducted molecular docking to understand the binding mode of these sulfonamides with carbonic anhydrase IX (CA IX), a biomolecular target associated with cancer cells (Bashandy et al., 2014).
Antibacterial Agents
Azab et al. (2013) focused on creating new heterocyclic compounds containing a sulfonamido moiety, aiming to identify potential antibacterial agents. Through the synthesis of various derivatives and testing for antibacterial activity, several compounds demonstrated high activity levels. This research highlights the sulfonamido group's role in developing new antibacterial agents and the potential for further exploration in medicinal chemistry applications (Azab et al., 2013).
properties
IUPAC Name |
N,N-dimethyl-3-(5-thiophen-3-yl-1,3,4-oxadiazol-2-yl)piperidine-1-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N4O3S2/c1-16(2)22(18,19)17-6-3-4-10(8-17)12-14-15-13(20-12)11-5-7-21-9-11/h5,7,9-10H,3-4,6,8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MSARYUILXBUJAD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)N1CCCC(C1)C2=NN=C(O2)C3=CSC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N4O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.